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Compound of Interest

Compound Name:
Ethyl 1-methyl-5-phenylpyrazole-

3-carboxylate

Cat. No.: B155895 Get Quote

This technical guide provides a comprehensive overview of Ethyl 1-methyl-5-phenylpyrazole-
3-carboxylate, a substituted pyrazole derivative. Pyrazole moieties are significant structural

motifs in medicinal chemistry, exhibiting a wide range of biological activities, including anti-

inflammatory, antimicrobial, and antioxidant properties[1][2][3]. This document outlines the

chemical identity, physicochemical properties, a proposed synthesis protocol, and the general

biological relevance of this class of compounds, tailored for researchers, scientists, and

professionals in drug development.

While a specific CAS (Chemical Abstracts Service) number for Ethyl 1-methyl-5-
phenylpyrazole-3-carboxylate is not readily available in public databases, this guide provides

data on closely related analogs and a proposed synthetic route based on established chemical

literature.

Physicochemical and Identity Data
The table below summarizes the key identifiers and physicochemical properties for Ethyl 1-
methyl-5-phenylpyrazole-3-carboxylate and a structurally similar compound, Ethyl 5-oxo-1-

phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate, for comparative purposes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b155895?utm_src=pdf-interest
https://www.benchchem.com/product/b155895?utm_src=pdf-body
https://www.benchchem.com/product/b155895?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29651969/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3614796/
https://www.jocpr.com/articles/synthesis-characterization-and-biological-evaluation-of-some-novel-carboxamide-derivatives-of-pyrazole.pdf
https://www.benchchem.com/product/b155895?utm_src=pdf-body
https://www.benchchem.com/product/b155895?utm_src=pdf-body
https://www.benchchem.com/product/b155895?utm_src=pdf-body
https://www.benchchem.com/product/b155895?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property

Value (Ethyl 1-
methyl-5-
phenylpyrazole-3-
carboxylate)

Value (Ethyl 5-oxo-
1-phenyl-4,5-
dihydro-1H-
pyrazole-3-
carboxylate)

Reference

IUPAC Name

Ethyl 1-methyl-5-

phenyl-1H-pyrazole-3-

carboxylate

Ethyl 5-oxo-1-phenyl-

4,5-dihydro-1H-

pyrazole-3-

carboxylate

Molecular Formula C₁₃H₁₄N₂O₂ C₁₂H₁₂N₂O₃ [4]

Molecular Weight 230.26 g/mol 232.24 g/mol [4]

CAS Number Not available 89-33-8 [4][5]

Proposed Synthesis Protocol
A plausible synthetic route for Ethyl 1-methyl-5-phenylpyrazole-3-carboxylate can be

adapted from established methods for synthesizing pyrazole carboxylates. A common

approach involves the condensation reaction between a hydrazine derivative and a β-ketoester

or a similar precursor. The following protocol is a generalized procedure based on the synthesis

of related pyrazole compounds.[6]

Reaction: Condensation of N-methyl-N-phenylhydrazine with ethyl benzoylpyruvate.

Materials:

N-methyl-N-phenylhydrazine

Ethyl benzoylpyruvate

Ethanol (or Glacial Acetic Acid as an alternative solvent)

Catalytic amount of a suitable acid (e.g., HCl) or base (e.g., sodium ethoxide), if required.

Experimental Procedure:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve ethyl benzoylpyruvate in a suitable solvent such as ethanol.

Addition of Hydrazine: To the stirred solution, add an equimolar amount of N-methyl-N-

phenylhydrazine. The addition can be done dropwise at room temperature.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours

(typically 2-6 hours). The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. The solvent

can be removed under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by recrystallization from a suitable

solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel to yield the

pure Ethyl 1-methyl-5-phenylpyrazole-3-carboxylate.

Characterization: The structure of the final compound should be confirmed using

spectroscopic methods such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR

spectroscopy.

Experimental and Logical Diagrams
The following diagrams illustrate the proposed synthesis workflow and the general biological

activities associated with pyrazole derivatives.
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Proposed Synthesis Workflow
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Biological Activities of Pyrazole Derivatives

Biological Significance of Pyrazole Derivatives
Pyrazole derivatives are a class of heterocyclic compounds that have garnered significant

attention in the field of medicinal chemistry due to their diverse pharmacological properties. The

pyrazole ring is a key structural component in numerous approved drugs.

Anti-inflammatory Activity: Many pyrazole derivatives have been synthesized and evaluated

for their potent anti-inflammatory properties.[1][7] They often act by inhibiting inflammatory

pathways, similar to some non-steroidal anti-inflammatory drugs (NSAIDs).[1]

Antimicrobial and Antifungal Activity: Research has demonstrated that various substituted

pyrazoles exhibit significant activity against a range of bacterial and fungal strains.[3]

Antioxidant Properties: Certain pyrazole derivatives, such as Edaravone (1-phenyl-3-methyl-

5-pyrazolone), are known for their antioxidant effects and are used in clinical settings.[6]

Other Activities: The biological activities of pyrazoles are broad, also encompassing

anticancer, anticonvulsant, antiviral, and herbicidal properties, making them a versatile

scaffold for drug discovery.[3][6]

The continued exploration of novel pyrazole derivatives like Ethyl 1-methyl-5-phenylpyrazole-
3-carboxylate holds promise for the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b155895?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/29651969/
https://www.researchgate.net/publication/324499848_Synthesis_Characterization_of_Ethyl_5-substituted-1H-pyrazole-_3-carboxylate_Derivative_as_Potent_Anti-inflammatory_Agents
https://pubmed.ncbi.nlm.nih.gov/29651969/
https://www.jocpr.com/articles/synthesis-characterization-and-biological-evaluation-of-some-novel-carboxamide-derivatives-of-pyrazole.pdf
https://www.ias.ac.in/article/fulltext/jcsc/133/0040
https://www.jocpr.com/articles/synthesis-characterization-and-biological-evaluation-of-some-novel-carboxamide-derivatives-of-pyrazole.pdf
https://www.ias.ac.in/article/fulltext/jcsc/133/0040
https://www.benchchem.com/product/b155895?utm_src=pdf-body
https://www.benchchem.com/product/b155895?utm_src=pdf-body
https://www.benchchem.com/product/b155895?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative
as Potent Anti-inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Antioxidant and Antimicrobial Activity of 5-methyl-2-(5-methyl-1,3-diphenyl-1H-pyrazole-4-
carbonyl)-2,4-dihydro-pyrazol-3-one - PMC [pmc.ncbi.nlm.nih.gov]

3. jocpr.com [jocpr.com]

4. Ethyl 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate [dyestuffintermediates.com]

5. 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester [webbook.nist.gov]

6. ias.ac.in [ias.ac.in]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 1-methyl-5-
phenylpyrazole-3-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155895#cas-number-for-ethyl-1-methyl-5-
phenylpyrazole-3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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